Cas no 65049-27-6 ([2,4'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-)

• Product Name: [2,4'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-
• CAS No: 65049-27-6
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 3173118
• PubChem ID: 12389759
• Update Time: 2025-04-24

[2,4'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO- Chemical and Physical Properties

Names and Identifiers

• [2,4'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-
• 65049-27-6
• 6-Chloro-[2,4'-bipyridine]-5-carboxylicacid
• 6-Chloro-[2,4'-bipyridine]-5-carboxylic acid

• Inchi： 1S/C11H7ClN2O2/c12-10-8(11(15)16)1-2-9(14-10)7-3-5-13-6-4-7/h1-6H,(H,15,16)
• InChI Key： KLDKPOCUWKOYGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 234.0196052Da
• Monoisotopic Mass: 234.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Additional information on [2,4'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-

Compound CAS No. 65049-27-6: [2,4'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-

The compound with CAS No. 65049-27-6, commonly referred to as [2,4'-bipyridine]-5-carboxylic acid, 6-chloro, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bipyridine framework with a carboxylic acid group and a chlorine substituent. The bipyridine moiety is known for its ability to coordinate with metal ions, making this compound a promising candidate for various applications in coordination chemistry and catalysis.

Recent studies have highlighted the potential of [2,4'-bipyridine]-5-carboxylic acid, 6-chloro in the development of metal-organic frameworks (MOFs) and coordination polymers. The presence of the carboxylic acid group allows for strong interactions with metal ions, while the chlorine substituent introduces additional electronic and steric effects that can be tailored for specific applications. For instance, researchers have explored the use of this compound in constructing MOFs with high surface areas and porosities, which are valuable for gas storage and separation.

In addition to its role in materials science, [2,4'-bipyridine]-5-carboxylic acid, 6-chloro has also been investigated for its potential in medicinal chemistry. The bipyridine framework is known to exhibit bioactivity, and the substitution pattern in this compound can influence its pharmacological properties. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for drug discovery.

The synthesis of [2,4'-bipyridine]-5-carboxylic acid, 6-chloro involves a multi-step process that typically begins with the preparation of the bipyridine precursor. The introduction of the carboxylic acid group and the chlorine substituent requires careful control of reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes by employing advanced techniques such as microwave-assisted synthesis and catalytic methods.

One of the most exciting developments involving [2,4'-bipyridine]-5-carboxylic acid, 6-chloro is its application in sensors and molecular recognition systems. The bipyridine framework enables strong interactions with metal ions such as copper(II) and nickel(II), which can be exploited for designing sensors that respond to changes in pH or metal ion concentration. Recent studies have reported the use of this compound in constructing colorimetric sensors that exhibit high sensitivity and selectivity.

Furthermore, [2,4'-bipyridine]-5-carboxylic acid, 6-chloro has been studied for its role in photovoltaic devices. The combination of its electronic properties and ability to coordinate with metal ions makes it a potential candidate for use in dye-sensitized solar cells (DSSCs). Researchers have explored the use of this compound as a sensitizing agent in DSSCs, demonstrating promising results in terms of light absorption and charge transfer efficiency.

In conclusion, [2,4'-bipyridine]-5-carboxylic acid, 6-chloro (CAS No. 65049-27-6) is a versatile compound with a wide range of applications in materials science, medicinal chemistry, and sensor technology. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing various fields of science and technology.